1-(indolin-1-yl)-2-((2-methyl-1H-indol-3-yl)thio)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C19H18N2OS/c1-13-19(15-7-3-4-8-16(15)20-13)23-12-18(22)21-11-10-14-6-2-5-9-17(14)21/h2-9,20H,10-12H2,1H3
• InChI Key: VZSLXHKEDDEFMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

1-(indolin-1-yl)-2-((2-methyl-1H-indol-3-yl)thio)ethanone, also known as compound 2, is a synthetic compound that has been of interest to researchers due to its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been studied extensively.

Scientific Research Applications

Antibacterial and Antifungal Activities

Researchers have synthesized novel 1H-indole derivatives, including structures similar to the compound , demonstrating significant antimicrobial and antifungal activities. These compounds were tested against various bacterial strains (e.g., Escherichia coli, Bacillus subtilis) and fungi (Aspergillus niger, Candida albicans), showing promising results which could lead to the development of new antibacterial and antifungal agents (Letters in Applied NanoBioScience, 2020).

Anticonvulsant Properties

A study on indole derivatives, including compounds structurally related to "1-(indolin-1-yl)-2-((2-methyl-1H-indol-3-yl)thio)ethanone," found significant anticonvulsant activity. These derivatives were synthesized and tested in maximal electroshock and subcutaneous pentylenetetrazole models, showing potential as anticonvulsant agents, which could contribute to the development of new treatments for epilepsy (European journal of medicinal chemistry, 2014).

Anti-oxidant and Anti-microbial Agents

The synthesis and characterization of novel chalcone derivatives, including compounds with the indole moiety, have shown excellent anti-oxidant and anti-microbial activities. These findings suggest potential applications in creating antioxidant-rich pharmaceuticals and antimicrobial agents, contributing to health and disease management (Beni-Suef University Journal of Basic and Applied Sciences, 2016).

Anti-inflammatory and Analgesic Activity

Studies on novel 1-(1H-indol-1-yl)ethanone derivatives have explored their computational effects on the COX-2 enzyme and tested their in vivo analgesic and anti-inflammatory activities. This research indicates the potential for these compounds to be developed into new nonsteroidal anti-inflammatory drugs (NSAIDs), offering alternatives for pain and inflammation management (Letters in Drug Design & Discovery, 2022).